Cas no 98-51-1 (1-tert-butyl-4-methylbenzene)

1-tert-butyl-4-methylbenzene Properties

Names and Identifiers

• 1-(tert-Butyl)-4-methylbenzene
• 1-METHYL-4-TERT-BUTYLBENZENE
• 1-TERT-BUTYL-4-METHYL BENZENE
• 4-TERT-BUTYLTOLUENE
• p-Methyl-tert-butylbenzene
• P-T-BUTYLTOLUENE
• P-TERT-BUTYLTOLUENE
• tbt
• TERT-BUTYL TOLUENE
• 1-(1,1-dimethylethyl)-4-methyl-benzen
• 1-(1,1-dimethylethyl)-4-methylbenzene
• 1-(1,1-Dimethylethyl)-4-methyl-benzene
• 1-methyl-4-(1,1-dimethylethyl)-benzen
• 1-methyl-4-(1,1-dimethylethyl)benzene
• 1-methyl-4-tert-butylbenzene[qr]
• 1-tert-butyl-4-methylbenzene[qr]
• 4-(2-methyl-2--propyl)1-methyl-butylbenzene
• 4-Methyl-tert-butylbenzene
• 4-methyl-tert-butylbenzene[qr]
• 4-t-Butyltoluene
• 4-tert-Butyl-1-Methylbenzene
• PTB
• p-tert-Butyl toluene
• 1-tert-Butyl-4-methylbenzene
• Benzene, 1-(1,1-dimethylethyl)-4-methyl-
• Toluene, p-tert-butyl-
• PTBT
• 8-Methylparacymene
• p-TBT
• QCWXDVFBZVHKLV-UHFFFAOYSA-N
• 589519D43L
• DSSTox_CID_4704
• +Expand

• MDL： MFCD00008837
• InChIKey： QCWXDVFBZVHKLV-UHFFFAOYSA-N
• Inchi： 1S/C11H16/c1-9-5-7-10(8-6-9)11(2,3)4/h5-8H,1-4H3
• SMILES： C(C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]
• BRN： 2038670

Computed Properties

• Exact Mass: 148.12500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 148.125
• Heavy Atom Count: 11
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.29250
• PSA: 0.00000
• Refractive Index: n20/D 1.492(lit.)
• Water Partition Coefficient: 0.06 g/100 mL (20 ºC)
• Boiling Point: 193°C
• Melting Point: -54 ºC
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Solubility: 0.06 g/100 mL (20°C)
• Color/Form: A colorless, aromatic liquid.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Insoluble in water, soluble in ethanol and diethyl ether.
• Density: 0.858 g/mL at 25 °C(lit.)
• Ionization Potential: 8.28 eV

1-tert-butyl-4-methylbenzene Security Information

• Symbol: GHS02 GHS07
• RTECS：XS8400000
• WGK Germany：2
• Safety Term：6.1
• Safety Instruction： S16-S26-S36/37/39-S45-S28A-S61
• Packing Group：III
• Risk Phrases：R10; R22; R23; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H302,H315,H319,H332,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 10-20/21/22-36/37/38-51/53
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：0.7-7%(V)
• HazardClass：6.1

1-tert-butyl-4-methylbenzene Customs Data

• HS CODE：29029080
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons